Cas no 2809-65-6 (Benzene,1-chloro-4-(1-propyn-1-yl)-)

• Product Name: Benzene,1-chloro-4-(1-propyn-1-yl)-
• CAS No: 2809-65-6
• MF: C₉H₇Cl
• MW: 150.60488152504
• CID: 240225
• PubChem ID: 575538
• Update Time: 2025-04-19

Benzene,1-chloro-4-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-4-(1-propyn-1-yl)-
• 1-chloro-4-(1-propynyl)-benzene
• 1-(4-Chlorophenyl)propyne
• 1-(p-Chlorophenyl)propyne
• 1-Chloro-4-(1-propyn-1-yl)benzene
• Benzene,1-chloro-4-(1-propynyl)- (8CI,9CI)
• Propyne, 1-(p-chlorophenyl)- (7CI)
• 1-Chloro-4-(1-propynyl)benzene
• 1-CHLORO-4-(PROP-1-YN-1-YL)BENZENE
• Benzene, 1-chloro-4-(1-propynyl)-
• A18568
• 1-Chloro-4-(1-propynyl)benzene #
• 1-chloro-4-prop-1-ynylbenzene
• BENZENE,1-CHLORO-4-(1-PROPY
• 2809-65-6
• ghl.PD_Mitscher_leg0.322
• SCHEMBL278736
• DTXSID501300828
• 1-chloro-4-prop-1-yn-1-ylbenzene
• 1-Chloro-4-(1-propyn-1-yl)-Benzene

• Inchi： 1S/C9H7Cl/c1-2-3-8-4-6-9(10)7-5-8/h4-7H,1H3
• InChI Key： CLGJQIMOOUFULP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#CC)=CC=1

Computed Properties

• Exact Mass: 150.02371
• Monoisotopic Mass: 150.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes